Cas no 1694-29-7 (3-Chloropentane-2,4-dione)

• Product Name: 3-Chloropentane-2,4-dione
• CAS No: 1694-29-7
• MF: C₅H₇ClO₂
• MW: 134.560880899429
• MDL: MFCD00009651
• CID: 158006
• PubChem ID: 74328
• Update Time: 2025-10-29

3-Chloropentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,3-chloro-
• 3-Chloroacetylacetone
• 3-Chloro-2,4-pentanedione
• 3-Chloropentane-2,4-dione
• 3-Cl-ACAC
• 3-chloro-4-pentanedione
• 3-Chloropentandione-2,4
• 3-Chloro-2,4-pentadione
• 2,4-Pentanedione, 3-chloro-
• 3-CHLOROACETYLACETONE 99+ %
• 3-Chloro-2,4-pentanedione,98%
• 1-acetyl-1-chloroacetone
• VLRGXXKFHVJQOL-UHFFFAOYSA-N
• 3-Chloro.2,4-pentanedione
• 3-Chloro 2,4-pentanedione
• 3-chloro-pentane-2,4-dione
• SBB058797
• STL146638
• BBL011522
• ANW-5
• 3-chloropentane-2
• 3-chloro-2
• D89382
• EN300-19479
• MFCD00009651
• 1694-29-7
• UNII-XKV5PX3SLJ
• EINECS 216-902-4
• AMY3866
• CHEMBL1650635
• FT-0650367
• F2190-0294
• NS00025558
• SCHEMBL53472
• 3-Chloro-2,4-pentanedione, produced by Wacker Chemie AG, Burghausen, Germany, >=97.0% (GC)
• 3-chloro-pentane-2
• 3-Chloro-2,4-pentanedione, 97%
• J-010540
• C1277
• XKV5PX3SLJ
• DTXSID9061887
• AKOS005720748
• DTXCID8035423
• 3-Cl-2,4-pentanedione
• 3Chloropentane2,4dione
• 2,4Pentanedione, 3chloro

• MDL： MFCD00009651
• Inchi： 1S/C5H7ClO2/c1-3(7)5(6)4(2)8/h5H,1-2H3
• InChI Key： VLRGXXKFHVJQOL-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 134.01300
• Monoisotopic Mass: 134.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.5
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.1921 g/mL at 20 °C(lit.)
• Melting Point: -15 °C
• Boiling Point: 154°C(lit.)
• Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
• Refractive Index: n20/D 1.483(lit.)
• PH: 3.9 (7.65g/l, H2O, 20℃)
• Solubility: 7.65g/l
• PSA: 34.14000
• LogP: 0.77180
• Solubility: Not determined

3-Chloropentane-2,4-dione Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R36/37/38
• Packing Group：II
• Hazard Level：3.1
• Explosive Limit：2.1%(V)
• HazardClass：3
• PackingGroup：II
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3-Chloropentane-2,4-dione

3-Chloropentane-2,4-dione (CAS No. 1694-29-7): Properties, Applications, and Market Insights

3-Chloropentane-2,4-dione (CAS No. 1694-29-7) is a versatile organic compound with significant applications in chemical synthesis and pharmaceutical research. This chlorinated diketone derivative is known for its unique reactivity and structural properties, making it a valuable intermediate in various industrial processes. The compound is often referred to by its systematic name, 3-chloro-2,4-pentanedione, and is sometimes abbreviated as CPD in research literature.

The molecular structure of 3-Chloropentane-2,4-dione features a central pentane backbone with chlorine and two carbonyl groups at specific positions. This arrangement gives the compound its characteristic chemical behavior, including keto-enol tautomerism and nucleophilic substitution reactivity. Researchers have extensively studied its spectroscopic properties, including IR and NMR spectra, which are crucial for identification and purity assessment in laboratory settings.

One of the most common questions about 3-Chloropentane-2,4-dione relates to its synthesis methods. The compound can be prepared through chlorination of 2,4-pentanedione under controlled conditions. Alternative routes involve the reaction of acetylacetone derivatives with chlorinating agents. Recent publications have explored more sustainable synthesis approaches, reflecting the growing interest in green chemistry principles within the chemical industry.

In pharmaceutical applications, 3-Chloropentane-2,4-dione serves as a key building block for various heterocyclic compounds. Its reactivity allows for the construction of pyrazole, isoxazole, and other nitrogen-containing rings that are prevalent in drug molecules. The compound's role in medicinal chemistry has gained attention, particularly in the development of novel therapeutic agents targeting inflammation and metabolic disorders.

The material safety of 3-Chloropentane-2,4-dione is another frequent topic of inquiry. While not classified as highly hazardous, proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation. Storage recommendations typically suggest keeping the compound in a cool, dry place away from strong oxidizers, reflecting standard practices for organic chemical storage.

Recent market trends show increasing demand for 3-Chloropentane-2,4-dione in specialty chemical applications. The compound's use in flavor and fragrance synthesis has expanded, particularly for creating complex aroma compounds. Additionally, its application in coordination chemistry as a ligand precursor has attracted interest from researchers working on catalytic systems and metal-organic frameworks.

Analytical methods for 3-Chloropentane-2,4-dione typically involve gas chromatography (GC) or high-performance liquid chromatography (HPLC) for purity assessment. The compound's chromatographic behavior and detection parameters are well-documented in analytical chemistry literature. Quality control specifications for commercial samples usually require ≥95% purity, with strict limits on related substances and residual solvents.

Environmental considerations for 3-Chloropentane-2,4-dione include its biodegradability and potential ecotoxicological effects. While not classified as a persistent organic pollutant, proper waste management practices should be implemented. Recent studies have examined its environmental fate and degradation pathways, contributing to the growing body of knowledge about chlorinated organic compounds in ecosystems.

The global supply chain for 3-Chloropentane-2,4-dione involves several specialty chemical manufacturers, primarily in Europe, North America, and Asia. Pricing trends reflect fluctuations in raw material costs and regional demand patterns. Current research directions include exploring the compound's potential in material science applications, particularly in polymer modification and surface coating formulations.

For researchers working with 3-Chloropentane-2,4-dione, proper documentation of experimental procedures and safety measures is essential. The compound's Material Safety Data Sheet (MSDS) provides detailed information about handling, storage, and emergency procedures. Recent improvements in chemical documentation practices have enhanced the accessibility of safety information for laboratory personnel.

Future prospects for 3-Chloropentane-2,4-dione include potential applications in alternative energy research, particularly in battery materials and energy storage systems. Its chemical versatility continues to attract interest from diverse scientific disciplines, ensuring its ongoing relevance in chemical research and industrial applications.